Cas no 3095-38-3 (3,5-Dimethyl-4-nitrobenzoic acid)
3095-38-3 structure
Product Name:3,5-Dimethyl-4-nitrobenzoic acid
CAS No:3095-38-3
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD00014699
CID:84610
PubChem ID:249413
Update Time:2025-04-18
3,5-Dimethyl-4-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-4-nitrobenzoic acid
- 4-Nitro-3,5-dimethylbenzoic acid
- 1-nitro-2,6-dimethylbenzoic acid
- 3,5-dimethyl-4-nitrobenzenecarboxylic acid
- 3,5-Dimethyl-4-nitro-benzoesaeure
- 3,5-dimethyl-4-nitro-benzoic acid
- 3,5-methyl-4-nitrobenzoic acid
- 4-Nitro-symm.-m-xylylsaeure
- NSC67705
- NCIOpen2_000224
- 3,5-DIMETHYL-4-NITROBENZOICACID
- CS-0206008
- AE-641/00552039
- NSC-67705
- A876059
- AKOS003245291
- 3095-38-3
- Benzoic acid, 3,5-dimethyl-4-nitro-
- 4-nitromesitylenic acid
- FT-0614680
- Benzoic acid,5-dimethyl-4-nitro-
- AS-30243
- MFCD00014699
- Oprea1_415284
- SCHEMBL347935
- DTXSID00290267
- STK733937
- DB-339034
- DTXCID20241413
-
- MDL： MFCD00014699
- Inchi： 1S/C9H9NO4/c1-5-3-7(9(11)12)4-6(2)8(5)10(13)14/h3-4H,1-2H3,(H,11,12)
- InChI Key： RBAVFNOGEPCOQI-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)C(=C(C)C=1)[N+](=O)[O-])=O
- BRN： 1965772
Computed Properties
- Exact Mass: 195.05300
- Monoisotopic Mass: 195.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 83.1A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.333
- Melting Point: 221-223°C
- Boiling Point: 356.5°Cat760mmHg
- Flash Point: 157.9°C
- Refractive Index: 1.59
- Water Partition Coefficient: Insoluble in water.
- PSA: 83.12000
- LogP: 2.43300
- Solubility: Not available
3,5-Dimethyl-4-nitrobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Dimethyl-4-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007534-250mg |
3,5-Dimethyl-4-nitrobenzoic acid |
3095-38-3 | 97% | 250mg |
$475.20 | 2023-09-02 | |
| Alichem | A010007534-500mg |
3,5-Dimethyl-4-nitrobenzoic acid |
3095-38-3 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A010007534-1g |
3,5-Dimethyl-4-nitrobenzoic acid |
3095-38-3 | 97% | 1g |
$1564.50 | 2023-09-02 | |
| Fluorochem | 219356-1g |
3,5-Dimethyl-4-nitrobenzoic acid |
3095-38-3 | 95% | 1g |
￡60.00 | 2022-03-01 | |
| abcr | AB171658-1 g |
3,5-Dimethyl-4-nitrobenzoic acid, 97%; . |
3095-38-3 | 97% | 1 g |
€90.00 | 2023-07-20 | |
| abcr | AB171658-5 g |
3,5-Dimethyl-4-nitrobenzoic acid, 97%; . |
3095-38-3 | 97% | 5 g |
€241.00 | 2023-07-20 | |
| Fluorochem | 219356-250mg |
3,5-Dimethyl-4-nitrobenzoic acid |
3095-38-3 | 95% | 250mg |
￡30.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L02704-1g |
3,5-Dimethyl-4-nitrobenzoic acid, 97% |
3095-38-3 | 97% | 1g |
￥1680.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L02704-5g |
3,5-Dimethyl-4-nitrobenzoic acid, 97% |
3095-38-3 | 97% | 5g |
￥5971.00 | 2023-03-16 | |
| eNovation Chemicals LLC | D540502-250mg |
3,5-DiMethyl-4-nitrobenzoic acid |
3095-38-3 | 97% | 250mg |
$370 | 2023-09-03 |
3,5-Dimethyl-4-nitrobenzoic acid Related Literature
-
R. J. H. Clark,A. J. Ellis J. Chem. Soc. 1960 247
-
Subhasis Dey,Plaboni Sen,Anjali Patel,Biswa Mohan Prusty,Siddhartha Sankar Ghosh,Debasis Manna Org. Biomol. Chem. 2022 20 7803
-
Sunil Yadav,Sushil Kumar,Rajeev Gupta Inorg. Chem. Front. 2017 4 324
-
4. An improved procedure for the description of substituent effects on equilibrium and rate constants, based on factor analysis of the whole body of appropriate dataGünther H E. Nieuwdorp,C. Leo de Ligny,Hans C. van Houwelingen J. Chem. Soc. Perkin Trans. 2 1979 537
3095-38-3 (3,5-Dimethyl-4-nitrobenzoic acid) Related Products
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